Cas no 84225-94-5 ((S)-3,5-Dichloro-N-(1-ethyl-2-pyrrolidinyl)methyl-2,6-dimethoxybenzamide)

• Product Name: (S)-3,5-Dichloro-N-(1-ethyl-2-pyrrolidinyl)methyl-2,6-dimethoxybenzamide
• CAS No: 84225-94-5
• MF: C₁₆H₂₂Cl₂N₂O₃
• MW: 361.263482570648
• CID: 2085798
• Update Time: 2025-11-02

(S)-3,5-Dichloro-N-(1-ethyl-2-pyrrolidinyl)methyl-2,6-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• (S)-3,5-Dichloro-N-[(1-ethyl-2-pyrrolidinyl)methyl]-2,6-dimethoxybenzamide
• BDBM50007509
• 3,5-Dichloro-N-(1-ethyl-pyrrolidin-2-ylmethyl)-2,6-dimethoxy-benzamide
• 3,5-Dichloro-N-[[(2S)-1-ethyl-2-pyrrolidinyl]methyl]-2,6-dimethoxybenzamide
• (S)-3,5-Dichloro-N-(1-ethyl-2-pyrrolidinyl)methyl-2,6-dimethoxybenzamide

• Inchi： 1S/C16H22Cl2N2O3/c1-4-20-7-5-6-10(20)9-19-16(21)13-14(22-2)11(17)8-12(18)15(13)23-3/h8,10H,4-7,9H2,1-3H3,(H,19,21)/t10-/m0/s1
• InChI Key： JGQKBQNMKHVABS-JTQLQIEISA-N
• SMILES： ClC1C=C(C(=C(C=1OC)C(NC[C@@H]1CCCN1CC)=O)OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 384
• XLogP3: 2.7
• Topological Polar Surface Area: 50.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on (S)-3,5-Dichloro-N-(1-ethyl-2-pyrrolidinyl)methyl-2,6-dimethoxybenzamide

Comprehensive Guide to (S)-3,5-Dichloro-N-(1-ethyl-2-pyrrolidinyl)methyl-2,6-dimethoxybenzamide (CAS No. 84225-94-5)

(S)-3,5-Dichloro-N-(1-ethyl-2-pyrrolidinyl)methyl-2,6-dimethoxybenzamide (CAS No. 84225-94-5) is a specialized chiral compound with significant applications in pharmaceutical research and organic synthesis. This compound belongs to the class of benzamide derivatives, which are widely studied for their biological activities. The presence of chloro and methoxy substituents on the benzene ring, along with the pyrrolidinyl moiety, contributes to its unique chemical properties and potential therapeutic relevance.

The molecular structure of (S)-3,5-Dichloro-N-(1-ethyl-2-pyrrolidinyl)methyl-2,6-dimethoxybenzamide features a stereocenter at the (S)-configuration, making it an important candidate for enantioselective synthesis. Researchers are particularly interested in its role as a chiral building block or intermediate in the development of novel drugs. The compound's CAS No. 84225-94-5 is frequently searched in scientific databases, reflecting its growing importance in medicinal chemistry.

One of the key applications of (S)-3,5-Dichloro-N-(1-ethyl-2-pyrrolidinyl)methyl-2,6-dimethoxybenzamide is in the field of central nervous system (CNS) drug discovery. The pyrrolidinyl group is a common pharmacophore in neuroactive compounds, and its combination with the dichloro-dimethoxybenzamide scaffold may offer unique binding properties to biological targets. Recent studies have explored its potential as a modulator of neurotransmitter receptors, aligning with the current trend in precision medicine and personalized therapeutics.

From a synthetic chemistry perspective, CAS No. 84225-94-5 presents interesting challenges and opportunities. The compound's chirality requires careful consideration during synthesis to ensure high enantiomeric purity, which is critical for pharmaceutical applications. Modern techniques such as asymmetric catalysis and enzymatic resolution are often employed to produce this compound efficiently. These methods are part of the broader movement toward green chemistry and sustainable synthesis, which are hot topics in the chemical industry today.

The physicochemical properties of (S)-3,5-Dichloro-N-(1-ethyl-2-pyrrolidinyl)methyl-2,6-dimethoxybenzamide include moderate solubility in organic solvents like dichloromethane and dimethyl sulfoxide (DMSO), making it suitable for various laboratory applications. Its stability under standard conditions allows for long-term storage, which is essential for research and development purposes. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly used to characterize and quantify this compound.

In the context of drug discovery, (S)-3,5-Dichloro-N-(1-ethyl-2-pyrrolidinyl)methyl-2,6-dimethoxybenzamide is often investigated for its potential interactions with G-protein-coupled receptors (GPCRs) and ion channels. These targets are of great interest in treating neurological disorders, which are a major focus of contemporary pharmaceutical research. The compound's structural features may also lend themselves to applications in cancer therapeutics, particularly in targeting specific signaling pathways.

Market demand for CAS No. 84225-94-5 has been steadily increasing, driven by the expansion of pharmaceutical R&D and the growing emphasis on chiral drugs. Suppliers and manufacturers are responding to this demand by improving synthetic routes and scaling up production. Quality control is paramount, with strict specifications for enantiomeric excess and chemical purity to meet the needs of academic and industrial researchers.

For researchers working with (S)-3,5-Dichloro-N-(1-ethyl-2-pyrrolidinyl)methyl-2,6-dimethoxybenzamide, proper handling and storage are essential to maintain its integrity. While not classified as hazardous, standard laboratory precautions should be followed. The compound should be stored in a cool, dry place, protected from light and moisture, to ensure long-term stability. These practices align with the broader scientific community's focus on laboratory safety and best practices.

In summary, (S)-3,5-Dichloro-N-(1-ethyl-2-pyrrolidinyl)methyl-2,6-dimethoxybenzamide (CAS No. 84225-94-5) is a valuable compound with diverse applications in pharmaceutical research and organic synthesis. Its unique structural features and chiral nature make it a subject of ongoing investigation, particularly in the development of neuroactive agents and other therapeutic candidates. As the field of medicinal chemistry continues to evolve, this compound is likely to remain an important tool for researchers worldwide.